![molecular formula C45H76O2 B1231153 Cholest-5-en-3-ol (3beta)-, (9Z,12Z)-9,12-octadecadienoate](/img/structure/B1231153.png)
Cholest-5-en-3-ol (3beta)-, (9Z,12Z)-9,12-octadecadienoate
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Overview
Description
Cholesteryl linoleate is an ester of cholesterol and linoleic acidCholesteryl linoleate is a major component of low-density lipoprotein (LDL) and plays a significant role in lipid metabolism and transport within the body .
Preparation Methods
Synthetic Routes and Reaction Conditions: Cholesteryl linoleate can be synthesized through the esterification of cholesterol with linoleic acid. This reaction typically involves the use of a catalyst such as sulfuric acid or p-toluenesulfonic acid under reflux conditions. The reaction mixture is then purified through techniques such as recrystallization or chromatography to obtain pure cholesteryl linoleate .
Industrial Production Methods: In industrial settings, cholesteryl linoleate is produced using similar esterification processes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. Industrial production may also involve the use of continuous flow reactors and advanced purification methods to ensure consistent quality .
Chemical Reactions Analysis
Types of Reactions: Cholesteryl linoleate undergoes various chemical reactions, including:
Oxidation: Cholesteryl linoleate can be oxidized to form hydroperoxides and other oxidation products.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and molecular oxygen.
Hydrolysis: Hydrolysis reactions typically occur under acidic conditions with the presence of specific enzymes.
Major Products:
Scientific Research Applications
Cholesteryl linoleate has a wide range of applications in scientific research:
Properties
Molecular Formula |
C45H76O2 |
---|---|
Molecular Weight |
649.1 g/mol |
IUPAC Name |
[10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9E,12E)-octadeca-9,12-dienoate |
InChI |
InChI=1S/C45H76O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h11-12,14-15,26,35-36,38-42H,7-10,13,16-25,27-34H2,1-6H3/b12-11+,15-14+ |
InChI Key |
NAACPBBQTFFYQB-TVYVBBRWSA-N |
Isomeric SMILES |
CCCCC/C=C/C/C=C/CCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
Canonical SMILES |
CCCCCC=CCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
synonyms |
cholesteryl linoleate cholesteryl linoleate, (E,E)-isomer cholesteryl linoleate, (E,Z)-isomer cholesteryl linoleate, (Z,E)-isomer cholesteryl linolelaidate cholesteryl trans-9-trans-12-octadecadienoate CLOH |
Origin of Product |
United States |
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